2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate

• IUPAC Name: [2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl] acetate
• InChI: InChI=1S/C14H19BO4/c1-10(16)17-12-9-7-6-8-11(12)15-18-13(2,3)14(4,5)19-15/h6-9H,1-5H3
• InChI Key: KFBOKXXUJHAZIH-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=CC=C2OC(=O)C
• Molecular Formula: C14H19BO4
• DSSTOX Substance ID: DTXSID50378827
• Molecular Weight: 262.11 g/mol
• CAS RN: 480424-68-8

Description

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate, also known as TMDPA, is an organic compound that has been studied for its applications in scientific research. It is an acetate derivative of 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol, a compound that has been used in the synthesis of pharmaceuticals and other compounds. TMDPA has been studied for its potential uses in biomedical research, as a potential drug, and as a potential inhibitor of enzymes.

Scientific Research Applications

Synthesis and Structural Analysis

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate, along with similar boric acid ester intermediates, plays a significant role in synthesis and structural analysis. These compounds are often obtained through multi-step substitution reactions. Their structures are usually confirmed using techniques like FTIR, NMR spectroscopy, mass spectrometry, and X-ray diffraction. Advanced methods such as density functional theory (DFT) are also employed to calculate molecular structures and analyze conformational properties, which are consistent with crystal structures determined by X-ray diffraction. This process is crucial for understanding the physicochemical properties of these compounds (Huang et al., 2021).

In Vitro Cytotoxicity and Cellular Uptake

Some derivatives of this compound have been studied for their in vitro cytotoxicity and cellular uptake. For instance, boronated phosphonium salts containing variants of this compound were investigated for these properties using human glioblastoma and canine kidney tubule cells. Such studies are essential in assessing the potential biomedical applications of these compounds (Morrison et al., 2010).

Fluorescence Probes and Sensing Applications

Compounds related to this compound have been used in developing fluorescence probes. These probes are particularly useful for detecting hydrogen peroxide, a significant compound in explosive detection. Enhancements in the sensing performance of borate to hydrogen peroxide vapor have been achieved by introducing functional groups to the boron ester, thereby making them more reactive (Fu et al., 2016).

Applications in Organic Liquid Electrolyte-Based Batteries

Boron-based compounds, including derivatives of this compound, have been explored as anion acceptors in organic liquid electrolyte-based fluoride shuttle batteries. These compounds can significantly impact the electrochemical compatibility and performance of such batteries (Kucuk & Abe, 2020).

Drug Delivery Systems

In the field of nanomedicine, derivatives of this compound have been used in designing pH/H2O2-responsive polyhedral oligomeric silsesquioxane self-assembled fluorescent vesicles. These vesicles, encapsulating drugs like doxorubicin, exhibit excellent responsive drug release properties and efficient drug-targeting ability, making them valuable in improving drug delivery efficiency (Ren et al., 2022).

Safety and Hazards

This compound is highly flammable and produces flammable gases when in contact with water. It should be stored in a dry place in a sealed container. It should be handled under an inert gas and kept away from heat/sparks/open flames/hot surfaces.

Mechanism of Action

Target of Action

The primary targets of 2-Acetoxyphenylboronic acid pinacol ester, also known as 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate, are typically organic compounds containing carbon-carbon double bonds . This compound is often used in organic synthesis reactions, where it acts as a borylating agent .

Mode of Action

The compound interacts with its targets through a process known as borylation . In the presence of a palladium catalyst, it can form pinacol benzyl boronate by borylating at the benzylic C-H bond of alkylbenzenes . It can also participate in the hydroboration of alkyl or aryl alkynes and alkenes .

Biochemical Pathways

The compound affects the biochemical pathways involved in the synthesis of organic compounds . The borylation process introduces a boron atom into the organic molecule, which can significantly alter the molecule’s chemical properties and reactivity .

Result of Action

The primary result of the compound’s action is the formation of new organic compounds with altered properties . For example, it can help synthesize pinacol benzyl boronate from alkylbenzenes , or participate in the synthesis of intermediates for generating conjugated copolymers .

Action Environment

The action, efficacy, and stability of 2-Acetoxyphenylboronic acid pinacol ester can be influenced by various environmental factors. For instance, the presence of a suitable catalyst (such as palladium) is crucial for its borylation activity . Additionally, the compound is air sensitive and should be stored in a cool environment . The compound’s reactivity can also be affected by the solvent used, the temperature, and the pH of the reaction environment.